molecular formula C9H6BrN3O2 B8518418 2-(6-bromopyridin-3-yl)-1H-imidazol-5-carboxylic acid

2-(6-bromopyridin-3-yl)-1H-imidazol-5-carboxylic acid

Cat. No.: B8518418
M. Wt: 268.07 g/mol
InChI Key: QTVVWHCGGQIHCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-bromopyridin-3-yl)-1H-imidazol-5-carboxylic acid is a useful research compound. Its molecular formula is C9H6BrN3O2 and its molecular weight is 268.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6BrN3O2

Molecular Weight

268.07 g/mol

IUPAC Name

2-(6-bromopyridin-3-yl)-1H-imidazole-5-carboxylic acid

InChI

InChI=1S/C9H6BrN3O2/c10-7-2-1-5(3-11-7)8-12-4-6(13-8)9(14)15/h1-4H,(H,12,13)(H,14,15)

InChI Key

QTVVWHCGGQIHCP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1C2=NC=C(N2)C(=O)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

In ethanol (10 mL) was dissolved 2-bromo-5-[5-(trifluoromethyl)-1H-imidazol-2-yl]-pyridine (500 mg), 2N aqueous sodium hydroxide solution was added to the solution, and the mixture was stirred at 70° C. overnight. The reaction mixture was concentrated under reduced pressure, and 1N aqueous citric acid solution was added thereto. The precipitated solid substance was collected by filtration, washed with water, and then, with ether, and dried to obtain 2-(6-bromopyridin-3-yl)-1H-imidazol-5-carboxylic acid (722 mg).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One

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